Cas no 1805761-31-2 (3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid)

• Product Name: 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid
• CAS No: 1805761-31-2
• MF: C₁₁H₈F₆O₃S
• MW: 334.234843254089
• CID: 4986621
• Update Time: 2025-10-31

3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid

• Inchi： 1S/C11H8F6O3S/c12-10(13,14)20-7-3-1-6(2-4-9(18)19)5-8(7)21-11(15,16)17/h1,3,5H,2,4H2,(H,18,19)
• InChI Key： PJYIBYIUWCDSBS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C=CC(=C1)CCC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 357
• XLogP3: 4.6
• Topological Polar Surface Area: 71.8

Additional information on 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid

Introduction to 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid (CAS No. 1805761-31-2)

3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1805761-31-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its aromatic ring system functionalized with multiple substituents, which contribute to its unique chemical properties and potential biological activities. The presence of both trifluoromethoxy and trifluoromethylthio groups in its structure imparts distinct electronic and steric effects, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid consists of a phenyl ring substituted at the 4-position with a trifluoromethoxy group and at the 3-position with a trifluoromethylthio group. The propanoic acid moiety at the 3-position of the phenyl ring further enhances its reactivity and functionality, enabling various chemical modifications that can be exploited in drug design. This structural motif is reminiscent of many bioactive molecules that have been investigated for their pharmacological properties, suggesting that 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid may exhibit similar or even novel biological activities.

In recent years, there has been a surge in interest in fluorinated aromatic compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The introduction of fluorine atoms into organic molecules can significantly alter their pharmacokinetic and pharmacodynamic profiles, making them more attractive for pharmaceutical applications. The dual presence of trifluoromethoxy and trifluoromethylthio groups in 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid suggests that this compound may possess unique properties that could be leveraged in the design of next-generation drugs.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of more complex molecules. The propanoic acid group provides a versatile handle for further functionalization, allowing chemists to attach various pharmacophores or linkers that can enhance specific biological activities. For instance, this compound could be used to develop inhibitors targeting enzymes involved in metabolic pathways or to create ligands for receptors relevant to neurological disorders. The trifluoromethoxy and trifluoromethylthio groups may also contribute to favorable interactions with biological targets, such as proteins or nucleic acids, by influencing the electronic distribution and steric environment around the molecule.

Recent studies have highlighted the importance of fluorinated compounds in the development of anticancer agents. Many successful drugs on the market today contain fluorine atoms, which have been shown to improve drug efficacy and reduce toxicity. The structural features of 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid make it a promising candidate for further investigation in this area. Researchers have hypothesized that the compound might interfere with critical signaling pathways involved in cancer cell proliferation or induce apoptosis through mechanisms yet to be fully elucidated.

Another area where this compound shows promise is in the treatment of inflammatory diseases. Inflammation is a hallmark of many chronic conditions, including arthritis, cardiovascular disease, and autoimmune disorders. Fluorinated aromatic compounds have been reported to modulate inflammatory responses by interacting with key mediators such as cytokines and enzymes. The unique structural features of 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid could potentially enable it to interfere with these pathways, offering a new therapeutic approach for patients suffering from these conditions.

The synthesis of 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid presents an interesting challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision and yield. Techniques such as palladium-catalyzed cross-coupling reactions, nucleophilic substitution reactions, and stereocontrolled additions have all played roles in facilitating the preparation of this compound. These synthetic strategies not only allow for the efficient production of intermediates but also provide opportunities to explore different structural analogs that might exhibit enhanced biological activity.

Once synthesized, 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid can be subjected to rigorous biological testing to assess its potential therapeutic applications. High-throughput screening (HTS) techniques can be employed to rapidly evaluate its activity against a wide range of targets, including enzymes, receptors, and cellular assays relevant to various diseases. Additionally, computational methods such as molecular docking and quantum mechanical calculations can provide insights into how this compound interacts with biological targets at the molecular level.

The impact of fluorine atoms on the properties of organic molecules cannot be overstated. Fluorochemistry has become an indispensable tool in medicinal chemistry due to its ability to fine-tune molecular properties in ways that other elements cannot achieve. The introduction of fluorine into a molecule can alter its solubility, metabolic stability, and binding affinity, all critical factors for drug development. In the case of 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid, these effects are compounded by the presence of multiple fluorinated substituents, which likely contribute synergistically to its unique profile.

As research continues to uncover new applications for fluorinated compounds, it is likely that more derivatives like 3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid will emerge as promising candidates for therapeutic intervention. The combination of computational modeling with experimental validation will be crucial in determining how best to leverage these molecules for treating human diseases. By understanding both their chemical reactivity and biological interactions at a deep level, scientists can design more effective drugs that meet stringent safety and efficacy standards.

In conclusion,3-(4-(Trifluoromethoxy)-3-(trifluoromethylthio)phenyl)propanoic acid (CAS No. 1805761-31-2) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structural features make it well-suited for further exploration as a scaffold for drug discovery efforts targeting various diseases ranging from cancer to inflammation-related disorders. With continued advancements in synthetic methods and biotechnological approaches, this compound holds significant promise as partof future medical breakthroughs.